Cas no 300831-03-2 (2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide)

• Product Name: 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide
• CAS No: 300831-03-2
• MF: C₇H₁₁BrN₂O₂S
• MW: 267.143439531326
• MDL: MFCD09037962
• CID: 67531
• PubChem ID: 11953489
• Update Time: 2025-06-11

2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
• 2-(propan-2-ylamino)-1,3-thiazole-4-carboxylic acid,hydrobromide
• 2-[(1-methylethyl)amino]-4-Thiazolecarboxylic acid hydrobromide
• 4-CARBOXY-2-ISOPROPYLAMINOTHIAZOLE HYDROBROMIDE
• 2-Isopropylamino-thiazole-4-carboxylic acidhydrobromide
• 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide

• MDL： MFCD09037962
• Inchi： 1S/C7H10N2O2S.BrH/c1-4(2)8-7-9-5(3-12-7)6(10)11;/h3-4H,1-2H3,(H,8,9)(H,10,11);1H
• InChI Key： YIKHDVKRCMAELL-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C(=O)O)N=C1NC(C)C

Computed Properties

• Exact Mass: 265.97200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 90.46000
• LogP: 2.69270

Additional information on 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide

Introduction to 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide (CAS No. 300831-03-2)

2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide, identified by the CAS number 300831-03-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide consists of a thiazole core substituted with an isopropylamino group at the 2-position and a carboxylic acid hydrobromide salt at the 4-position. This unique structural arrangement contributes to its distinctive chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The presence of the isopropylamino group in 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide enhances its pharmacological activity by influencing its solubility and binding affinity to biological targets. This has led to its exploration in various preclinical studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in oncology research. Thiazole derivatives have shown promise in inhibiting key enzymes and pathways involved in cancer cell proliferation and survival. Specifically, studies have indicated that compounds with a similar structural motif to 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide can interfere with the activity of tyrosine kinases and other signaling molecules crucial for tumor growth. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for developing targeted cancer therapies.

Additionally, the carboxylic acid hydrobromide salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical applications. The hydrobromide moiety improves solubility in aqueous solutions, which is essential for formulation development and drug delivery systems. This characteristic has been particularly useful in designing prodrugs or formulations that require controlled release profiles.

The synthesis of 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the thiazole ring system efficiently. These synthetic strategies not only optimize production but also allow for modifications to the core structure, enabling the generation of a library of derivatives with tailored biological activities.

In academic research, this compound has been utilized as an intermediate in the synthesis of more complex molecules with potential therapeutic benefits. Its versatility as a building block has facilitated the development of novel scaffolds that mimic natural products known for their pharmacological effects. By leveraging computational chemistry tools and high-throughput screening techniques, researchers have been able to rapidly assess the biological relevance of derivatives derived from 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide.

The growing interest in thiazole derivatives has also spurred innovation in drug delivery systems. Researchers are exploring various formulations, including nanoparticles and liposomes, to enhance the bioavailability and targeted delivery of these compounds. Such advancements are crucial for improving therapeutic outcomes, particularly in cases where systemic administration may lead to toxicity or poor absorption.

Evaluation of the pharmacokinetic properties of 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide has revealed promising results regarding its metabolic stability and excretion pathways. These findings are essential for understanding how the compound behaves within the body over time and for predicting potential side effects. Preclinical studies have shown that it undergoes predictable metabolic transformations, which can be harnessed to design more effective drugs with improved pharmacological profiles.

The future prospects of this compound are vast, with ongoing research focusing on expanding its therapeutic applications beyond oncology. Investigational studies are exploring its potential role in treating inflammatory diseases and neurological disorders by targeting specific pathways affected by thiazole derivatives. Collaborative efforts between academia and industry are driving innovation in this area, ensuring that compounds like 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide reach clinical trials with robust scientific validation.

In conclusion, 2-(isopropylamino)-1,3-thiazole-4-carboxylic acid hydrobromide (CAS No. 300831-03-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate and lead compound underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications, this compound is poised to make substantial contributions to modern medicine.